Cas no 235106-12-4 (4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 235106-12-4
• MF: C₅H₄ClF₃N₂
• MW: 184.546870231628
• MDL: MFCD00155724
• CID: 254033
• PubChem ID: 1206965
• Update Time: 2025-04-19

4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazole
• 1H-Pyrazole,4-chloro-3-methyl-5-(trifluoromethyl)-
• 4-Chloro-3-(trifluoromethyl)-5-methylpyrazole
• 4-Chloro-3-trifluoromethyl-5-(methyl)pyrazole
• 235106-12-4
• 5-trifluoromethyl-4-chloro-3-methylpyrazole
• EN300-215545
• DTXSID80360972
• MFCD00155724
• AKOS003235576
• 4-Chloro-5(3)-methyl-3(5)-(trifluoromethyl)pyrazole
• 1H-Pyrazole, 4-chloro-3-methyl-5-(trifluoromethyl)-
• 4-Chloro-5-methyl-3-trifluoromethyl-1H-pyrazole
• 4-chloro-5-methyl-3-trifluoromethylpyrazole
• PS-6447
• 4-Chloro-3-methyl-5-trifluoromethyl-1H-pyrazole
• A816757
• F16675
• FT-0644081
• 4-chloro-5-methyl-3-(trifluoromethyl)pyrazole
• 4-chloro-3-methyl-5-(trifluoromethyl)-1H-pyrazole
• CS-0080411
• SCHEMBL1120066
• Z1201619394
• 4-chloro-3-(trifluoromethyl)-5-(methyl)pyrazole
• AE-848/13197700
• 4-chloro-3-methyl-5-(trifluoromethyl)-2H-pyrazole
• DB-014456
• STK343781

• MDL： MFCD00155724
• Inchi： 1S/C5H4ClF3N2/c1-2-3(6)4(11-10-2)5(7,8)9/h1H3,(H,10,11)
• InChI Key： KNTOBPVSOYISFT-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NNC=1C

Computed Properties

• Exact Mass: 184.00200
• Monoisotopic Mass: 184.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.503
• Melting Point: 78-80°C
• Boiling Point: 221.2°C at 760 mmHg
• Flash Point: 87.6°C
• Refractive Index: 1.457
• PSA: 28.68000
• LogP: 2.39030

4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazole Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT